1-Cyclopentyl-1-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea
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Description
1-Cyclopentyl-1-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C19H26N4OS and its molecular weight is 358.5. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antitumor Potential
Compounds with a structure similar to 1-Cyclopentyl-1-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea have been studied for their antibacterial and antitumor properties. For instance, Azab, Youssef, and El-Bordany (2013) synthesized heterocyclic compounds with a sulfonamido moiety, exhibiting high antibacterial activities (Azab, Youssef, & El-Bordany, 2013). Similarly, Shams, Mohareb, Helal, and Mahmoud (2010) developed heterocyclic derivatives from 2-Cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, showing significant antitumor activities (Shams, Mohareb, Helal, & Mahmoud, 2010).
Synthesis and Reactivity Studies
Research has been conducted to understand the synthesis and reactivity of compounds structurally similar to this compound. Pla, Tan, and Gin (2014) explored the synthesis of polycyclic pyrazolines with excellent diastereoselectivity, demonstrating the versatility of these compounds in synthetic chemistry (Pla, Tan, & Gin, 2014). Additionally, El-Sawy, Mandour, El-Hallouty, Shaker, and Abo‐Salem (2013) synthesized N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, contributing to the knowledge of antimicrobial and anticancer properties of these compounds (El-Sawy, Mandour, El-Hallouty, Shaker, & Abo‐Salem, 2013).
Antimicrobial Applications
Darwish, Abdel Fattah, Attaby, and Al-Shayea (2014) aimed to synthesize heterocyclic compounds incorporating a sulfamoyl moiety, exhibiting potential as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Rathod and Solanki (2018) also synthesized pyrimidine derivatives showing antimicrobial activity, indicating the diverse applications of these compounds in medicine (Rathod & Solanki, 2018).
Properties
IUPAC Name |
1-cyclopentyl-1-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4OS/c1-22-18-10-4-9-16(18)17(21-22)13-23(14-6-2-3-7-14)19(24)20-12-15-8-5-11-25-15/h5,8,11,14H,2-4,6-7,9-10,12-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOQNJKSEWZNEFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCC2)C(=N1)CN(C3CCCC3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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